Cas no 107044-63-3 (1,3-Benzodioxole-5-ethanamine,N-(phenylmethylene)-)

• Product Name: 1,3-Benzodioxole-5-ethanamine,N-(phenylmethylene)-
• CAS No: 107044-63-3
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 136374
• Update Time: 2024-01-25

1,3-Benzodioxole-5-ethanamine,N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-ethanamine,N-(phenylmethylene)-
• (2-benzo[1,3]dioxol-5-yl-ethyl)-benzyliden-amine
• 1,3-Benzodioxole-5-ethanamine, N-(phenylmethylene)-

• Inchi： 1S/C16H15NO2/c1-2-4-14(5-3-1)11-17-9-8-13-6-7-15-16(10-13)19-12-18-15/h1-7,10-11H,8-9,12H2
• InChI Key： RLGBYKOOFYDEJU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CCN=CC3=CC=CC=C3)C=C2OC1

Computed Properties

• Exact Mass: 253.11035

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 115 °C
• Boiling Point: 396.9±21.0 °C(Predicted)
• PSA: 30.82
• LogP: 3.07690
• pka: 5.24±0.50(Predicted)